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Compound of Interest

Compound Name: copper;sulfate;pentahydrate

Cat. No.: B15818962

Get Quote

In-Depth Technical Guide: Copper Sulfate
Pentahydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for copper sulfate

pentahydrate, a compound widely used in research and development. The following sections

detail its chemical properties, toxicity, and established protocols for safe handling and

emergency procedures.

Core Identification
CAS Number: 7758-99-8[1][2][3]

Copper sulfate pentahydrate, also known as cupric sulfate pentahydrate, is the most common

hydrate of copper(II) sulfate.[3] Its chemical formula is CuSO₄·5H₂O.[1][2]
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Copper sulfate pentahydrate is classified as harmful if swallowed and causes serious eye

damage.[1][4][5] It is also very toxic to aquatic life with long-lasting effects.[1][4][5][6]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 3 / Category 4

H301: Toxic if swallowed /

H302: Harmful if swallowed[4]

[6][7]

Skin irritation Category 2
H315: Causes skin irritation[6]

[7]

Serious eye damage/eye

irritation
Category 1 / Category 2A

H318: Causes serious eye

damage / H319: Causes

serious eye irritation[1][4][6][7]

Acute aquatic toxicity Category 1
H400: Very toxic to aquatic

life[4][6]

Chronic aquatic toxicity Category 1

H410: Very toxic to aquatic life

with long lasting effects[1][4][5]

[6]

Precautionary Statements
A summary of key precautionary statements is provided below.
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Type Statement Code Statement

Prevention P264
Wash skin thoroughly after

handling.[1][4][6][7]

Prevention P270

Do not eat, drink or smoke

when using this product.[4][5]

[6][7]

Prevention P273
Avoid release to the

environment.[1][4][5][6]

Prevention P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][4]

[6][7]

Response P301 + P310/P312

IF SWALLOWED: Immediately

call a POISON

CENTER/doctor or call a

POISON CENTER/doctor if

you feel unwell.[1][4][6]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[6]

Response P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4][6][7]

Storage P405 Store locked up.[6]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[4][6]

Physical and Chemical Properties
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Property Value

Molecular Weight 249.68 g/mol or 249.69 g/mol [1][2][6]

Appearance
Blue, crystalline powder, granules or larger

crystals[7]

Odor Odorless[7]

Experimental Protocols
Spill Handling Protocol
In the event of a copper sulfate pentahydrate spill, the following protocol should be followed to

ensure safety and minimize environmental contamination.

Evacuate and Secure the Area: Immediately evacuate personnel from the spill area. Restrict

access to the area to authorized personnel only.

Ensure Proper Ventilation: If the spill occurs in a poorly ventilated area, ensure adequate

ventilation is established before cleanup begins.[7]

Don Personal Protective Equipment (PPE): All personnel involved in the cleanup must wear

appropriate PPE, including:

Safety glasses and a face shield[6]

Chemical-resistant gloves[6]

Protective clothing[7]

Respiratory protection if dust is generated[6]

Contain the Spill: Prevent further spread of the material. Avoid dust formation.[6] Do not let

the product enter drains.[4][6]

Clean Up the Spill:

Carefully sweep up the spilled solid material.[7]
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Place the collected material into a sealed, labeled container for disposal.[7]

Decontaminate the Area: Wash the spill site thoroughly with water after the material has

been collected.[7]

Dispose of Waste: Dispose of the contaminated materials and the collected copper sulfate

pentahydrate as hazardous waste in accordance with local, state, and federal regulations.[4]

[6] Collect spillage.[1][5][6]

Post-Cleanup: Wash hands and any exposed skin thoroughly after handling.[6][7]

Visualized Workflow
The following diagram illustrates the logical flow of the spill handling protocol.
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Caption: Workflow for handling a copper sulfate pentahydrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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